Cas no 1450930-96-7 (Cyclopropyl(6-methoxypyrimidin-4-yl)methanone)

• Product Name: Cyclopropyl(6-methoxypyrimidin-4-yl)methanone
• CAS No: 1450930-96-7
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 4817770
• Update Time: 2025-05-25

Cyclopropyl(6-methoxypyrimidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(6-methoxypyrimidin-4-yl)methanone
• Methanone, cyclopropyl(6-methoxy-4-pyrimidinyl)-
• cyclopropyl-(6-methoxypyrimidin-4-yl)methanone

• Inchi： 1S/C9H10N2O2/c1-13-8-4-7(10-5-11-8)9(12)6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key： AUMNNPWTSKCMPG-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(N=CN=1)OC)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 204
• XLogP3: 1
• Topological Polar Surface Area: 52.1

Additional information on Cyclopropyl(6-methoxypyrimidin-4-yl)methanone

Comprehensive Overview of Cyclopropyl(6-methoxypyrimidin-4-yl)methanone (CAS No. 1450930-96-7)

Cyclopropyl(6-methoxypyrimidin-4-yl)methanone (CAS No. 1450930-96-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl group attached to a methoxypyrimidine core, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for pyrimidine derivatives like Cyclopropyl(6-methoxypyrimidin-4-yl)methanone has surged, driven by their versatility in medicinal chemistry. The 6-methoxypyrimidin-4-yl moiety is a key scaffold in designing kinase inhibitors, which are critical in treating diseases such as cancer and inflammatory disorders. This compound's CAS number 1450930-96-7 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-value research.

One of the most discussed topics in synthetic chemistry is the optimization of cyclopropyl-containing compounds. The cyclopropyl ring in Cyclopropyl(6-methoxypyrimidin-4-yl)methanone contributes to enhanced metabolic stability and bioavailability, making it a preferred choice for drug candidates. Researchers are also exploring its role in agrochemicals, where similar structures have shown promise as pest control agents. The compound's methoxy group further enhances its reactivity, enabling diverse functionalization.

From an SEO perspective, queries such as "buy Cyclopropyl(6-methoxypyrimidin-4-yl)methanone" or "CAS 1450930-96-7 supplier" are trending, indicating commercial interest. Laboratories and manufacturers seek high-purity samples for R&D, emphasizing the need for reliable synthesis protocols. Additionally, the compound's potential in AI-driven drug discovery aligns with current technological advancements, as machine learning models increasingly predict the efficacy of pyrimidine-based molecules.

Environmental and regulatory considerations are also pivotal. While Cyclopropyl(6-methoxypyrimidin-4-yl)methanone is not classified as hazardous, its handling requires standard laboratory safety measures. The compound's stability under various conditions is a subject of ongoing study, particularly for large-scale applications. As sustainability gains traction, green chemistry approaches to synthesize such intermediates are being prioritized.

In summary, Cyclopropyl(6-methoxypyrimidin-4-yl)methanone (CAS No. 1450930-96-7) represents a cutting-edge intersection of chemistry and biotechnology. Its structural features, combined with emerging applications, position it as a compound of interest for both academic and industrial stakeholders. Future research will likely focus on expanding its utility in targeted therapies and sustainable agrochemical solutions.